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Compound of Interest

Compound Name: 2,2-Diethylbutanoic acid

Cat. No.: B1594719

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2,2-Diethylbutanoic acid (CAS No. 813-58-1) is a carboxylic acid with potential
applications in scientific research, including its use as a fluorescent probe for messenger RNA
(mRNA), an inhibitor of protein synthesis, and as an analog for the antiplatelet drug clopidogrel.
[1] This guide provides a comprehensive overview of the known safety and handling
precautions for 2,2-Diethylbutanoic acid to ensure its safe use in a laboratory setting. It is
imperative to note that while extensive information on its hazards is available, specific
guantitative toxicity data such as LD50 and LC50 values are not readily found in publicly
accessible databases. Therefore, a cautious and conservative approach to handling this
compound is strongly recommended.

Hazard Identification and Classification

2,2-Diethylbutanoic acid is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to its oral toxicity, and its irritant effects on the skin, eyes, and respiratory system.[2]

Table 1: GHS Classification of 2,2-Diethylbutanoic Acid[2][3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1594719?utm_src=pdf-interest
https://www.benchchem.com/product/b1594719?utm_src=pdf-body
https://www.biosynth.com/p/AAA81358/813-58-1-22-diethylbutanoic-acid
https://www.benchchem.com/product/b1594719?utm_src=pdf-body
https://www.benchchem.com/product/b1594719?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Diethylbutanoic-acid
https://www.benchchem.com/product/b1594719?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Diethylbutanoic-acid
https://chem.echa.europa.eu/100.275.585
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Specific target organ toxicity — 3 H335: May cause respiratory

Single exposure

irritation

Pictogram:

walt text

Signal Word:Warning[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 2,2-Diethylbutanoic Acid
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Property Value Source
Molecular Formula CsH1602 [4]
Molecular Weight 144.21 g/mol [2]

CAS Number 813-58-1 [4]
Appearance Not speCfified, Ii.kely a liquid or

low-melting solid

Melting Point 39.5°C [4]
Boiling Point 220-222 °C [4]
Flash Point 102.5°C [4]
Density 0.9014 g/cms at 25 °C [4]

Vapor Pressure

0.0275 mmHg at 25°C

[5]

Solubility

Information not available

pKa

4.99 £ 0.15 (Predicted)

[5]

Safe Handling and Personal Protective Equipment
(PPE)

Given the hazardous nature of 2,2-Diethylbutanoic acid, strict adherence to safety protocols
is essential.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors or mists.

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.
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o Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Lab coats or other
protective clothing should be worn to prevent skin contact.

o Respiratory Protection: If working outside a fume hood or if there is a risk of generating
aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.
» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound.

First Aid Measures

In case of exposure, immediate action is critical.

Table 3: First Aid Measures for 2,2-Diethylbutanoic Acid

Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) ) )
artificial respiration. Seek immediate medical
attention.

Immediately flush skin with plenty of water for at

Skin Contact least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ) ) ) ] ]

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
) conscious, rinse mouth with water. Never give
Ingestion i i
anything by mouth to an unconscious person.

Seek immediate medical attention.
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Fire and Explosion Hazards

While not highly flammable, 2,2-Diethylbutanoic acid can burn.

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.

o Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

e Hazardous Combustion Products: May produce carbon monoxide and carbon dioxide upon
combustion.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong bases.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow it to enter the sewer system.

Toxicological Information

As previously stated, specific LD50 and LC50 data for 2,2-Diethylbutanoic acid are not readily
available. The GHS classification "Harmful if swallowed" (Acute Toxicity, Oral, Category 4)
suggests a potential oral LD50 in the range of 300 to 2000 mg/kg for rats, but this is an
estimation based on classification criteria and not from direct experimental data on this specific
compound.

Potential Biological Activities and Mechanisms

Limited information suggests that 2,2-Diethylbutanoic acid may have interesting biological
activities. It has been described as a fluorescent probe for mMRNA and an inhibitor of protein
synthesis.[1] It has also been used as an analog for clopidogrel, a known antiplatelet agent that
acts as a P2Y12 receptor antagonist.[1][6]
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Potential Biological Activities of 2,2-Diethylbutanoic Acid
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Caption: Potential biological interactions of 2,2-Diethylbutanoic acid.

Experimental Protocols: A General Framework

Specific experimental protocols for the safety assessment of 2,2-Diethylbutanoic acid are not
available in the reviewed literature. However, a general workflow for assessing the acute

toxicity of a novel chemical compound is presented below.
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General Experimental Workflow for Acute Toxicity Assessment
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Caption: A generalized workflow for assessing the acute toxicity of a chemical.
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Disclaimer: This guide is intended for informational purposes only and does not constitute a
complete safety data sheet (SDS). It is the responsibility of the user to conduct a thorough risk
assessment before handling 2,2-Diethylbutanoic acid and to consult the most up-to-date SDS
provided by the supplier. All laboratory work should be conducted by trained personnel in a
suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2-Diethylbutanoic Acid: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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